Cas no 1599-47-9 (1,1-dimethoxyhexane)

1,1-dimethoxyhexane Properties

Names and Identifiers

• 1,1-dimethoxyhexane
• Hexanal dimethyl acetal
• n-Hexanal dimethylacetal

• MDL： MFCD00036508
• InChIKey： ZQUJUCJLDXTKKW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18O2/c1-4-5-6-7-8(9-2)10-3/h8H,4-7H2,1-3H3
• SMILES： CCCCCC(OC)OC

Computed Properties

• Exact Mass: 146.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 146.13068
• Heavy Atom Count: 10
• Complexity: 60.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 2.18560
• PSA: 18.46000
• Refractive Index: n20/D 1.405(lit.)
• Boiling Point: 163-164 °C(lit.)
• Melting Point: 259 ºC
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Color/Form: Fluids.
• Solubility: Not determined
• Density: 0.847 g/mL at 25 °C(lit.)

1,1-dimethoxyhexane Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

1,1-dimethoxyhexane Customs Data

• HS CODE：2911000000
• Customs Data：

  China Customs Code:

  2911000000

  Overview:

  2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%